Cas no 2758000-41-6 (2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 2758000-41-6
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 6235792
• PubChem ID: 150604266
• Update Time: 2025-05-21

2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37332198
• 2758000-41-6
• 2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid
• Z5593358295

• Inchi： 1S/C7H7NO4/c1-12-7(11)5-4(6(9)10)2-3-8-5/h2-3,8H,1H3,(H,9,10)
• InChI Key： ISNPXPHPMZIMBP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)O)C=CN1)=O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid

Comprehensive Overview of 2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid (CAS No. 2758000-41-6): Properties, Applications, and Industry Insights

2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid (CAS No. 2758000-41-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique pyrrole backbone and functional groups. This heterocyclic carboxylic acid derivative is characterized by a methoxycarbonyl substituent at the 2-position and a carboxylic acid group at the 3-position, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₇H₇NO₄, and structural features align with the growing demand for bioactive scaffolds in drug discovery.

Recent studies highlight the compound’s role in developing small-molecule inhibitors and peptide mimetics, addressing trending topics like targeted cancer therapies and enzyme modulation. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, key challenges in modern pharmacology. The pyrrole ring system, a common motif in FDA-approved drugs, further underscores its relevance in medicinal chemistry.

From an industrial perspective, 2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid is synthesized via multistep organic reactions, including esterification and cyclization protocols. Optimizing its production involves green chemistry principles, a hot topic in sustainable manufacturing. Analytical techniques like HPLC and NMR spectroscopy ensure high purity, meeting stringent standards for GMP-compliant applications.

The compound’s structure-activity relationship (SAR) is frequently explored in computational chemistry studies, leveraging AI-driven molecular modeling tools. This aligns with the surge in searches for machine learning in drug design, as researchers seek faster, cost-effective discovery methods. Additionally, its carboxylic acid group enables facile derivatization, supporting combinatorial chemistry approaches.

In agrochemicals, 2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid serves as a precursor for crop protection agents, reflecting the industry’s focus on eco-friendly pesticides. Its biodegradability profile is under scrutiny, coinciding with global interest in reducing environmental footprints. Regulatory agencies increasingly prioritize such traits, driving demand for high-performance intermediates.

Market analysts note rising procurement of CAS 2758000-41-6 by contract research organizations (CROs) and generic drug manufacturers. Supply chain resilience remains a critical discussion point, with just-in-time inventory models gaining prominence post-pandemic. Suppliers emphasize batch-to-batch consistency and scalability to cater to these needs.

Future directions include exploring 2-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid in bioconjugation for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), two of the most searched therapeutic modalities. Its compatibility with click chemistry reactions further expands its utility in biopharmaceutical innovation.

In summary, CAS 2758000-41-6 exemplifies the intersection of cutting-edge science and industrial applicability. Its adaptability across life sciences and alignment with sustainability goals position it as a compound of enduring significance. Ongoing research will likely uncover novel applications, reinforcing its value in next-generation chemical solutions.